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Introduction

Nitrogen dioxide, a chemical compound with the formula NOz, is a paramagnetic, bent
molecule with C2v point group symmetry.[1] It is a notable nitrogen oxide and serves as a
critical intermediate in the industrial synthesis of nitric acid, with millions of tons produced
annually, primarily for fertilizer production.[1] At temperatures above 21.2 °C (70.2 °F), it exists
as a reddish-brown gas with a pungent, acrid odor.[1][2] Below this temperature, it condenses
into a yellowish-brown liquid.[1][2] As a free radical, its formula is often written as *NO2.[1] This
guide provides a comprehensive overview of its properties, synthesis protocols, and relevant
chemical pathways for researchers, scientists, and drug development professionals.

Data Presentation: Physicochemical Properties

The following table summarizes the key quantitative properties of Nitrogen Dioxide.
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Property Value Unit
Chemical Formula NO:2
Molecular Weight 46.006 g/mol
Appearance Reddis.h—brown gés /

Yellowish-brown liquid
Density 1.880 g/L (gas)
Melting Point -9.3 °C
Boiling Point 21.15 °C
Vapor Pressure 98.80 kPa (at 20 °C)
N-O Bond Length 119.7 pm
Solubility in Water Hydrolyzes
Magnetic Susceptibility () +155.0 x 10-% cm3/mol

(Data sourced from references[1][2][3][4])

Experimental Protocols
Laboratory Synthesis via Thermal Decomposition of

Lead Nitrate

This protocol describes a common laboratory method for producing Nitrogen Dioxide gas

through the thermal decomposition of a heavy metal nitrate.

Objective: To generate NO2 gas for experimental use.

Materials:

o Lead(ll) nitrate (Pb(NOs)2)

e Hard glass test tube

e Bunsen burner
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e Gas collection apparatus (e.g., gas syringe or downward delivery setup)
e Fume hood

Methodology:

Place a small quantity (e.g., 2-3 grams) of dry lead(ll) nitrate powder into the hard glass test
tube.

o Securely clamp the test tube at an angle within a fume hood.

o Assemble the gas collection apparatus. Due to its density, NO2z can be collected by
downward delivery (upward displacement of air).

o Gently heat the test tube containing the lead(ll) nitrate using a Bunsen burner.

o As the lead(ll) nitrate is heated, it will decompose, producing a reddish-brown gas (NOz) and
a solid residue (lead(ll) oxide). The reaction is as follows: 2 Pb(NOs)2(s) —» 2 PbO(s) + 4
NO2(g) + O2(g)[1]

e Collect the evolved reddish-brown gas. The presence of oxygen as a byproduct should be
noted for subsequent experimental design.

e Once collection is complete, remove the heat and allow the apparatus to cool down
completely before disassembly inside the fume hood.

Safety Precaution: Nitrogen dioxide is highly toxic if inhaled.[1][2] This procedure must be
performed in a well-ventilated fume hood with appropriate personal protective equipment
(PPE), including gloves and safety goggles.

Industrial Synthesis: The Ostwald Process

The Ostwald process is the primary industrial method for producing nitric acid, with nitrogen
dioxide as a key intermediate.[1][5]

Objective: To produce NO:2 as an intermediate for nitric acid synthesis.

Methodology: The process involves three main stages:
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o Catalytic Oxidation of Ammonia: A mixture of ammonia (NHs) and air (providing O2) is
passed over a platinum-rhodium catalyst gauze heated to approximately 900 °C.[5][6] This
highly exothermic reaction produces nitric oxide (NO) and water. 4 NHs(g) + 5 O2(g) — 4
NO(g) + 6 H20(g) (AH = —-905.2 kJ/mol)[5]

» Oxidation of Nitric Oxide: The hot nitric oxide gas is cooled to about 150 °C and then further
oxidized with additional oxygen to form nitrogen dioxide (NO2).[7] This reaction proceeds
without a catalyst. 2 NO(g) + Oz(g) — 2 NO2(g) (AH = -114.2 kJ/mol)[5]

o Dimerization and Absorption (for Nitric Acid production): The nitrogen dioxide gas is then
typically cooled and passed into an absorption tower. As it cools, it exists in equilibrium with
its dimer, dinitrogen tetroxide (N20a4).[1] This mixture is then reacted with water to produce
nitric acid. 2 NO2(g) = N20a4(g) 3 NO2(g) + H20() - 2 HNOs(aq) + NO(g)[6]

Mandatory Visualization: Pathways and Workflows
Industrial Production Workflow: The Ostwald Process

The following diagram illustrates the sequential chemical transformations in the industrial
synthesis of Nitrogen Dioxide as an intermediate in the Ostwald process.
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Caption: Workflow diagram of the Ostwald process for NO2 and HNOs synthesis.

NO2 Formation and Role in Oxidative Stress

In biological systems, particularly during inhaled nitric oxide (NO) therapy, NO can react with
oxygen to form the more toxic nitrogen dioxide.[8] This pathway is a significant concern in drug
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development and clinical applications involving NO. NO2z can then induce oxidative stress by
depleting protective antioxidants.
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Caption: Logical pathway of NO2 formation from NO and its role in oxidative stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Nitrogen dioxide - Wikipedia [en.wikipedia.org]

e 2. Nitrogen Dioxide | NO2 | CID 3032552 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 3. Nitrogen Dioxide NO2 Structure, Formula, Uses, Properties - [adda247.com]

e 4. britannica.com [britannica.com]

e 5. Ostwald process - Wikipedia [en.wikipedia.org]

e 6. vula.uct.ac.za [vula.uct.ac.za]

e 7. byjus.com [byjus.com]

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3149021/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-nitrogen-dioxide-no-for-scientific-professionals
https://www.benchchem.com/product/b3149021?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Nitrogen_dioxide
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrogen-Dioxide
https://www.adda247.com/school/nitrogen-dioxide/
https://www.britannica.com/science/nitrogen-dioxide
https://en.wikipedia.org/wiki/Ostwald_process
https://vula.uct.ac.za/access/content/group/9eafe770-4c41-4742-a414-0df36366abe6/Chem%20Ind%20Resource%20Pack/html/learner-sheets/F/LS_F5.pdf
https://byjus.com/jee/ostwald-process/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3149021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 8. The Pathophysiology of Nitrogen Dioxide During Inhaled Nitric Oxide Therapy - PubMed
[pubmed.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [An In-depth Technical Guide to Nitrogen Dioxide (NO2)
for Scientific Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3149021/docs#an-in-depth-technical-guide-to-
nitrogen-dioxide-no-for-scientific-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/27556146/
https://pubmed.ncbi.nlm.nih.gov/27556146/
https://www.benchchem.com/product/b3149021/docs#an-in-depth-technical-guide-to-nitrogen-dioxide-no-for-scientific-professionals
https://www.benchchem.com/product/b3149021/docs#an-in-depth-technical-guide-to-nitrogen-dioxide-no-for-scientific-professionals
https://www.benchchem.com/product/b3149021/docs#an-in-depth-technical-guide-to-nitrogen-dioxide-no-for-scientific-professionals
https://www.benchchem.com/product/b3149021/docs#an-in-depth-technical-guide-to-nitrogen-dioxide-no-for-scientific-professionals
https://www.benchchem.com/product/b3149021?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3149021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

